BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling ACY-775

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ACY-775

Cat. No.: B15586464

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with ACY-775. The following
procedural steps and data are intended to ensure the safe handling, use, and disposal of this
potent and selective histone deacetylase 6 (HDACSG) inhibitor.

Chemical and Physical Properties

A summary of the key physical and chemical properties of ACY-775 is provided below.

Property Value Reference

CAS Number 1375466-18-4 [1][21[3]

Molecular Formula C17H19FN4O2 [1112][3]

Molecular Weight 330.36 g/mol [11[3]

Appearance Lyophilized solid/powder [1]14]

Purity >98% (HPLC) [3]

ICs0 7.5 nM for HDAC6 [11[3]141[5]
Solubility

Proper dissolution is critical for experimental success and safety. The solubility of ACY-775 in
various solvents is detailed below. It is important to note that ACY-775 is insoluble in water.[1]
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Solvent Solubility Reference

63 mg/mL (190.7 mM) to 100
DMSO [11[3][4]
mg/mL (302.70 mM)

Ethanol 63 mg/mL [1]
DMF 20 mg/mL [2]
DMF:PBS (pH 7.2) (1:4) 0.2 mg/mL [2]

For in vivo studies, a common vehicle for administration involves a multi-component solvent
system. For example, a stock solution in DMSO can be further diluted in a mixture of PEG300,
Tween-80, and saline.[4][5]

Storage and Stability

To maintain the integrity and activity of ACY-775, proper storage is essential.

Storage Recommendati

Form Stability Reference
Temperature ons
Lyophilized )
-20°C 36 months Keep desiccated. [1][4]
Powder

o Aliquot to avoid
Stock Solution in
-80°C 1 year repeated freeze- [4]
Solvent
thaw cycles.

Aliquot to avoid
-20°C 1 month repeated freeze- [1][4]

Stock Solution in

Solvent
thaw cycles.

Operational Plan for Handling ACY-775

The following step-by-step guidance outlines the procedures for safely handling ACY-775 from
receipt to disposal. As ACY-775 is a potent enzyme inhibitor, it should be handled with care,
treating it as a hazardous chemical.
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Personal Protective Equipment (PPE)

Given that ACY-775 is a potent, biologically active compound, a comprehensive approach to
personal protective equipment is mandatory to prevent exposure through inhalation, skin
contact, or ingestion.[6] The following PPE should be worn at all times when handling ACY-775
in solid or solution form:

e Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn.[7] The inner glove
should be tucked under the cuff of the lab coat, and the outer glove should extend over the
cuff.[7] Gloves must be changed immediately if contaminated.[7]

e Gown: A disposable, impermeable gown with long sleeves and knit cuffs should be worn.[7]

[8]

e Eye and Face Protection: Safety glasses with side shields are required at a minimum.[9]
When there is a risk of splashing or aerosolization, a full-face shield should be used in
conjunction with safety goggles.[7][9]

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or biological safety cabinet, a NIOSH-approved respirator (e.g., N95) is necessary to prevent
inhalation.[6][7]

Engineering Controls

o All work with solid ACY-775 and the preparation of stock solutions should be conducted in a
certified chemical fume hood or a Class Il Biosafety Cabinet to minimize inhalation exposure.

[6]

e Use a dedicated and clearly labeled area for handling ACY-775 to prevent cross-
contamination.

Weighing and Reconstitution

The following workflow is recommended for the preparation of ACY-775 solutions:
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ACY-775 Solution Preparation Workflow

Preparation

Don Appropriate PPE

Prepare Work Area in Fume Hood

Tare Weighing Vessel

Carefully Weigh ACY-775 Powder

Add Appropriate Solvent

Ensure Complete Dissolution

Aliquot into Cryovials

;

Label Vials Clearly

;

Store at Recommended Temperature

Click to download full resolution via product page

ACY-775 Solution Preparation Workflow
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Spill Management

In the event of a spill, the following procedures should be followed:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

Don Appropriate PPE: If not already wearing it, don the full PPE as described above.
Contain the Spill:

o Solid Spill: Gently cover the powder with absorbent pads to avoid raising dust. Dampen
the pads with water to minimize aerosolization.

o Liquid Spill: Cover the spill with absorbent material, working from the outside in.

Clean the Area: Use a suitable deactivating agent (if known) or a strong detergent solution to
clean the spill area, followed by a thorough rinse with water.

Dispose of Waste: All materials used for spill cleanup must be disposed of as hazardous
chemical waste.

First Aid Measures

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[10] Seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20
minutes, lifting the upper and lower eyelids.[10] Remove contact lenses if present and easy
to do. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[10] Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan
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The disposal of ACY-775 and all associated contaminated materials must be handled with
extreme care to prevent environmental contamination and exposure to personnel.

Waste Segregation and Collection

A dedicated hazardous waste stream should be established for ACY-775.

» Solid Waste: Unused or expired ACY-775 powder, contaminated weigh boats, spatulas, and
PPE (gloves, gowns, etc.) should be collected in a designated, leak-proof, and clearly
labeled hazardous waste container.[11]

e Liquid Waste: Unused solutions of ACY-775 and solvent rinses should be collected in a
separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other
solvent waste streams unless compatibility has been confirmed.

o Sharps Waste: Needles and syringes used to handle ACY-775 solutions must be disposed of
in a designated sharps container for hazardous chemical waste.

Disposal Procedure

The following workflow outlines the general procedure for the disposal of ACY-775 waste:
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ACY-775 Waste Disposal Workflow

Collection

Segregate Solid, Liquid, and Sharps Waste

Use Designated, Labeled Hazardous Waste Containers

Seal Containers When Not in Use

:

Store Waste in a Secure, Designated Area

Arrange for Pickup by Certified Hazardous Waste Handler

Complete all Necessary Disposal Documentation

Click to download full resolution via product page

ACY-775 Waste Disposal Workflow

All disposal of ACY-775 and contaminated materials must be in accordance with federal, state,
and local regulations for hazardous waste.[12] Consult your institution's Environmental Health
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and Safety (EHS) department for specific guidelines and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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